Cas no 54395-85-6 (1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-butyl ester)

• Product Name: 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-butyl ester
• CAS No: 54395-85-6
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 354718
• PubChem ID: 71364702
• Update Time: 2025-04-19

1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-butyl ester
• S-butyl 2,2,4-trimethylazetidine-1-carbothioate
• 54395-85-6
• DTXSID40788158
• SCHEMBL11747010

• Inchi： 1S/C11H21NOS/c1-5-6-7-14-10(13)12-9(2)8-11(12,3)4/h9H,5-8H2,1-4H3
• InChI Key： JMNBFEWNPDWMJN-UHFFFAOYSA-N
• SMILES： S(CCCC)C(N1C(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 215.13453
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31